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Compound of Interest

Compound Name: Vanadium(V) oxytripropoxide

Cat. No.: B167474 Get Quote

This document provides a comprehensive overview of the safety data for Vanadium(V)
oxytripropoxide, intended for researchers, scientists, and professionals in drug development.

It consolidates critical safety information, handling procedures, and emergency protocols.

A Note on Isomers: The term "Vanadium(V) oxytripropoxide" can refer to isomers, primarily

n-propoxide (CAS No. 1686-23-3) and isopropoxide (CAS No. 5588-84-1). While this guide

focuses on the n-propoxide version as requested, safety data sheets sometimes use the

names interchangeably or provide data for the more common isopropoxide. This guide will

specify the isomer where the source is clear; however, given their structural similarities, the

safety precautions are largely applicable to both.

Identification and Physicochemical Properties
Vanadium(V) oxytripropoxide is an organometallic compound used as a precursor in sol-gel

processes and catalysis.[1] Its physical and chemical properties are summarized below.
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Property Data Reference(s)

Chemical Name Vanadium(V) oxytripropoxide [2][3][4]

Synonyms
Vanadium(V) tripropoxide

oxide
[3][4]

CAS Number 1686-23-3 [2][3][4][5]

Molecular Formula VO(OC₃H₇)₃ [2][3][4]

Molecular Weight 244.20 g/mol - 244.40 g/mol [2][3][4][5][6]

Appearance Green liquid [2][3][4]

Boiling Point 82-83 °C at 0.25 mmHg [1][3][4][5][6]

Density/Specific Gravity 1.076 g/mL at 25 °C [2][3][4][5][6]

Flash Point 76 °C (168.8 °F) - closed cup [5]

Solubility in Water Reacts with water or moist air. [7][8]

Stability

Stable in sealed containers

under recommended storage

conditions.

[2][7]

Hazard Identification and Classification
Vanadium(V) oxytripropoxide is classified as a hazardous substance. It is a combustible

liquid that can cause skin, eye, and respiratory irritation.
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Hazard
Classification

GHS Code Signal Word Description Reference(s)

Flammable

Liquids
H226/H227 Warning

Flammable liquid

and vapor /

Combustible

liquid

[3][9][10][11][12]

Skin

Corrosion/Irritatio

n

H315 Warning
Causes skin

irritation
[3][9][10][11][12]

Serious Eye

Damage/Irritation
H319 Warning

Causes serious

eye irritation
[3][9][10][11][12]

Specific Target

Organ Toxicity

(Single

Exposure)

H335 Warning

May cause

respiratory

irritation

[3][9][10][11][12]

Emergency and Experimental Protocols
Detailed experimental protocols for toxicological studies are not available in standard safety

data sheets. However, established protocols for first aid, firefighting, and accidental release are

provided below.

First-Aid Measures
Immediate medical attention is crucial in case of exposure.

Eye Contact:

Immediately flush the eyes with copious amounts of water for at least 15 minutes.[2]

Ensure flushing occurs under the eyelids; assistance may be needed to keep eyelids

open.[2]

Remove contact lenses if present and easy to do so.[2][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://prochemonline.com/product/vanadium-v-oxytripropoxide-3775-8/
https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/files/vanadium_v_triisopropoxide_oxide.pdf
https://www.fishersci.com/store/msds?partNumber=AA89798&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://ereztech.com/vanadiumv-oxytriisopropoxide-cas-5588-84-1/amp/
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/404926
https://prochemonline.com/product/vanadium-v-oxytripropoxide-3775-8/
https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/files/vanadium_v_triisopropoxide_oxide.pdf
https://www.fishersci.com/store/msds?partNumber=AA89798&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://ereztech.com/vanadiumv-oxytriisopropoxide-cas-5588-84-1/amp/
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/404926
https://prochemonline.com/product/vanadium-v-oxytripropoxide-3775-8/
https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/files/vanadium_v_triisopropoxide_oxide.pdf
https://www.fishersci.com/store/msds?partNumber=AA89798&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://ereztech.com/vanadiumv-oxytriisopropoxide-cas-5588-84-1/amp/
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/404926
https://prochemonline.com/product/vanadium-v-oxytripropoxide-3775-8/
https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/files/vanadium_v_triisopropoxide_oxide.pdf
https://www.fishersci.com/store/msds?partNumber=AA89798&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://ereztech.com/vanadiumv-oxytriisopropoxide-cas-5588-84-1/amp/
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/404926
https://prochemonline.com/wp-content/uploads/2025/06/3775-7.VanadiumVOxytripropoxide.pdf
https://prochemonline.com/wp-content/uploads/2025/06/3775-7.VanadiumVOxytripropoxide.pdf
https://prochemonline.com/wp-content/uploads/2025/06/3775-7.VanadiumVOxytripropoxide.pdf
https://uwaterloo.ca/giga-to-nanoelectronics-centre/sites/default/files/uploads/files/vanadium_v_triisopropoxide_oxide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Seek immediate and competent medical attention.[2]

Skin Contact:

Remove all contaminated clothing immediately.[9][10]

Wash the affected area with plenty of soap and water.[2][7]

If skin irritation persists, seek medical advice.[2][7]

Inhalation:

Remove the victim to fresh air immediately.[2][9][10]

Keep the person at rest in a position comfortable for breathing.[2][3]

If breathing is difficult, coughing, or wheezing occurs, seek immediate medical assistance.

[2]

Ingestion:

Seek immediate medical assistance.[2]

If the victim is conscious, give them water to drink.[2]

Do NOT induce vomiting unless specifically directed by medical personnel.[2]

Fire-Fighting Measures
This substance is a combustible liquid and may form explosive mixtures with air.[9][10]

Suitable Extinguishing Agents:

Use dry sand, dry chemical powder, alcohol-resistant foam, or carbon dioxide.[2][7][9]

Unsuitable Extinguishing Agents:

Do not use water or a direct water jet, as the substance reacts with it and it may spread

the fire.[7][8][9]
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Fire-Fighting Protocol:

Evacuate the area.

Firefighters must wear a NIOSH-approved positive-pressure self-contained breathing

apparatus (SCBA) and full protective clothing.[2][7]

Use water spray only to cool closed containers and reduce vapors, not to extinguish the

fire directly.[7][8]

Take precautionary measures against static discharge.[2][9]

Hazardous Combustion Products:

Combustion will produce carbon oxides (CO, CO₂) and vanadium oxide fumes.[2][7][8]

Accidental Release Measures
Prevent the substance from entering sewers or public waters.

Eliminate Ignition Sources: Remove all heat, sparks, open flames, and other sources of

ignition from the area.[7][10]

Ventilate the Area: Ensure adequate ventilation.[9]

Personal Protection: Responders must wear appropriate personal protective equipment

(PPE) as described in Section 5.0, including chemical-resistant gloves, safety goggles, and a

respirator if ventilation is inadequate.[2]

Containment: Contain the spill using dikes or inert absorbent materials like sand, diatomite,

or vermiculite.[8][9]

Clean-up: Use non-sparking tools to collect the absorbed material.[7][10] Place the waste in

a suitable, sealed container for disposal.[7][8]

Disposal: Dispose of the waste in accordance with local, state, and federal regulations.[2]

Visualized Safety Workflows
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The following diagrams illustrate key safety workflows for handling Vanadium(V)
oxytripropoxide.

Identified Hazards

Required Personal Protective Equipment (PPE)

H227: Combustible Liquid

Work in a Fume Hood

Mitigate with

H315: Skin Irritation

Chemical-Resistant Gloves Lab Coat / Protective Clothing

H319: Serious Eye Irritation

Safety Glasses with Side Shields or Goggles

H335: Respiratory Irritation

NIOSH-Approved Respirator (if ventilation is inadequate)

Exposure Route
Immediate Actions

Medical Attention

Exposure Event

Inhalation

Skin Contact

Eye Contact

Ingestion

1. Move to Fresh Air
2. Keep at Rest

1. Remove Contaminated Clothing
2. Wash with Soap & Water

1. Flush with Water for 15+ min
2. Remove Contact Lenses

1. Give Water (if conscious)
2. DO NOT Induce Vomiting

Seek IMMEDIATE Medical Attention
if breathing is difficult

Seek Medical Attention
if irritation persists

Seek IMMEDIATE Medical Attention

Seek IMMEDIATE Medical Attention
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Fire Involving
Vanadium(V) Oxytripropoxide

Wear Full Protective Gear and SCBA

Use Suitable Extinguishing Media:
- Dry Chemical

- CO2
- Dry Sand

- Alcohol-Resistant Foam

DO NOT USE WATER
OR FOAM

Use Water Spray to Cool
Nearby Containers (Optional)

Beware of Hazardous Combustion Products:
- Vanadium Oxides

- Carbon Oxides
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Safe Handling Practices

Secure Storage Conditions

Conditions and Materials to Avoid

Use in Fume Hood

Wear PPE

Moisture / Water

Protects from Ground Equipment

Handle Under Inert Gas Static Discharge

Prevents

Cool, Dry, Well-Ventilated Area

Tightly Closed ContainerHeat, Sparks, Flames

Away from

Strong Oxidizing Agents

Separate fromStore Locked UpPrevents contact with

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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